Cas no 1185312-10-0 (1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride)

1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride structure
1185312-10-0 structure
Product Name:1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride
CAS No:1185312-10-0
MF:C9H16Cl3N3S
MW:304.667437553406
CID:1004058
PubChem ID:45787157
Update Time:2025-04-20

1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride
    • 1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-4-amine,dihydrochloride
    • 1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-4-ylamine dihydrochloride
    • 1-((2-Chlorothiazol-5-yl)methyl)piperidin-4-amine dihydrochloride
    • DTXSID20671630
    • 1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-4-amine;dihydrochloride
    • 1-((2-Chlorothiazol-5-yl)methyl)piperidin-4-aminedihydrochloride
    • AKOS015940992
    • 1185312-10-0
    • 1-[(2-Chloro-1,3-thiazol-5-yl)methyl]piperidin-4-amine--hydrogen chloride (1/2)
    • DB-300438
    • MDL: MFCD09607632
    • Inchi: 1S/C9H14ClN3S.2ClH/c10-9-12-5-8(14-9)6-13-3-1-7(11)2-4-13;;/h5,7H,1-4,6,11H2;2*1H
    • InChI Key: DCSINSIFIVXNGN-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(CN2CCC(CC2)N)S1.Cl.Cl

Computed Properties

  • Exact Mass: 303.013052g/mol
  • Monoisotopic Mass: 303.013052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.4Ų

1-[(2-Chloro-5-thiazolyl)methyl]-4-piperidinamine hydrochloride Pricemore >>

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